4-{[(1,6-dimethyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)amino]methyl}-1-methyl-3,4-dihydroquinolin-2(1H)-one

• IUPAC Name: 4-[[(1,6-dimethylpyrazolo[3,4-d]pyrimidin-4-yl)amino]methyl]-1-methyl-3,4-dihydroquinolin-2-one
• InChI: InChI=1S/C18H20N6O/c1-11-21-17(14-10-20-24(3)18(14)22-11)19-9-12-8-16(25)23(2)15-7-5-4-6-13(12)15/h4-7,10,12H,8-9H2,1-3H3,(H,19,21,22)
• InChI Key: TUZJNIWGXNIHQS-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=C2C=NN(C2=N1)C)NCC3CC(=O)N(C4=CC=CC=C34)C
• Molecular Formula: C18H20N6O
• Molecular Weight: 336.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to the queried molecule typically involves multi-step reactions, starting from basic heterocyclic amines or other pyrazole and pyrimidine derivatives. For example, Perevalov et al. (1990) detailed the synthesis of isomeric pyrazolo[3′,4′-5,6]- and-[5′,4′-5,6]-pyrimido[1,2-b]benzo[d,e]isoquinoline-4,12-diones from 4-amino-3-carbamoyl-1-methylpyrazole, showcasing the complexity of synthesizing such compounds (Perevalov, V., Andreeva, M. A., Baryshnenkova, L. I., Gurvich, V., & Stepanov, B., 1990).

Molecular Structure Analysis

The molecular structure of similar compounds has been elucidated using various analytical techniques, including X-ray diffraction analysis. Dyachenko and Sukach (2012) synthesized 1H-pyrazolo[3,4-c]isoquinolin-1-ones and confirmed their structure through X-ray diffraction, demonstrating the importance of this method in understanding the molecular geometry of complex organic molecules (Dyachenko, V. D., & Sukach, S. M., 2012).

Chemical Reactions and Properties

Chemical reactions involving this class of compounds often include nucleophilic substitution and cyclization steps. Ogurtsov and Rakitin (2021) discussed the synthesis of 6-(chloromethyl)-N,1-dimethyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine, highlighting nucleophilic substitution reactions that are central to modifying the core pyrazolo[3,4-d]pyrimidine structure (Ogurtsov, V. A., & Rakitin, O., 2021).